2-Methylpyrazolo[1,5-a][3,1]benzoxazin-5-imine

• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol
• IUPAC Name: 2-Methyl-5H-benzo[d]pyrazolo[5,1-b][1,3]oxazin-5-imine
• InChI: InChI=1S/C11H9N3O/c1-7-6-10-14(13-7)9-5-3-2-4-8(9)11(12)15-10/h2-6,12H,1H3
• InChI Key: PTURKWMTXBWRGY-UHFFFAOYSA-N
• SMILES: N=C1C2=CC=CC=C2N3C(O1)=CC(C)=N3
• Canonical SMILES: CC1=NN2C3=CC=CC=C3C(=N)OC2=C1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: TR

Description

TR is a potent inhibitor of oxidative stress by scavenging free radicals. TR significantly prevents tMCAO-induced focal cerebral ischemia, and it exerts neuroprotective effects against acute ischemic injury.

Scientific Research Applications

Pesticidal Activities

Compounds structurally related to 2-Methylpyrazolo[1,5-a][3,1]benzoxazin-5-imine have shown promise in pesticidal activities. A study by Khan et al. (1995) synthesized similar compounds and evaluated them for insecticidal and fungistatic activities, finding some effective against pests and fungi (Khan, Bano, & Nizamuddin, 1995).

Antimicrobial Activity

Novinson et al. (1976) reported on the synthesis of various azolo-as-triazines, closely related to this compound, demonstrating specific in vitro antimicrobial activity against bacteria such as Pseudomonas and Staphylococcus, as well as the yeast Candida (Novinson, Okabe, Robins, & Matthews, 1976).

Antitumor Agents

Almerico et al. (2005) synthesized derivatives structurally similar to this compound and identified their antiproliferative activity against various tumor cell lines. Some compounds showed significant selectivity against leukemia and renal cancer subpanels (Almerico, Mingoia, Diana, Barraja, Lauria, Montalbano, Cirrincione, & Dattolo, 2005).

Mineralocorticoid Receptor Antagonists

Hasui et al. (2011) explored benzoxazin-3-one derivatives as nonsteroidal mineralocorticoid receptor antagonists. These compounds, related in structure to this compound, showed potential for treating cardiovascular diseases like hypertension and heart failure (Hasui, Matsunaga, Ora, Ohyabu, Nishigaki, Imura, Igata, Matsui, Motoyaji, Tanaka, Habuka, Sogabe, Ono, Siedem, Tang, Gauthier, De Meese, Boyd, & Fukumoto, 2011).

Anticancer and Antioxidant Agents

Bekircan et al. (2005) conducted a study on N-Acyl imidates reacting with 5-amino pyrazole, yielding derivatives that exhibited moderate anticancer activity against certain cancer cell lines and significant antioxidant capacity (Bekircan, Küxük, Kahveci, & Kolaylı, 2005).

Synthesis and Antitumor Activities

Riyadh (2011) synthesized novel N-arylpyrazole-containing enaminones, which upon reaction with other compounds, yielded derivatives showing inhibition effects on cancer cell lines such as MCF-7 and HEPG2, comparable to standard treatments like 5-fluorouracil (Riyadh, 2011).